Cas no 192869-09-3 (2-iodo-3,4-dimethoxybenzonitrile)
192869-09-3 structure
Product Name:2-iodo-3,4-dimethoxybenzonitrile
CAS No:192869-09-3
MF:C9H8INO2
MW:289.069794654846
CID:1386065
PubChem ID:15538282
Update Time:2025-04-20
2-iodo-3,4-dimethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-iodo-3,4-dimethoxybenzonitrile
- benzonitrile, 2-iodo-3,4-dimethoxy-
- LogP
- 2-Iodo-3,4-dimethoxybenzonitrile; benzonitrile, 2-iodo-3,4-dimethoxy-; LogP
- 192869-09-3
- DTXSID901302557
- SCHEMBL4077294
-
- MDL: MFCD13151969
- Inchi: 1S/C9H8INO2/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-4H,1-2H3
- InChI Key: JTVXKTKBFZQQPX-UHFFFAOYSA-N
- SMILES: IC1=C(C#N)C=CC(=C1OC)OC
Computed Properties
- Exact Mass: 288.95954
- Monoisotopic Mass: 288.95998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
2-iodo-3,4-dimethoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12100778-1g |
2-Iodo-3,4-dimethoxybenzonitrile |
192869-09-3 | 97% | 1g |
$693 | 2024-07-24 |
2-iodo-3,4-dimethoxybenzonitrile Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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